5-azido-2-methylaniline
Overview
Description
5-Azido-2-methylaniline (5-A2M) is a synthetic organic compound with a wide range of applications in the scientific research field. It is a versatile molecule that can be used in a variety of chemical reactions and processes. 5-A2M is also known as 5-azidomethylaniline, 5-azidomethylbenzenamine, and 5-azidomethylbenzene. It is a colorless, volatile liquid with a pungent odor.
Scientific Research Applications
5-A2M is used in a variety of scientific research applications, including in the synthesis of drugs and other compounds, in the study of enzyme kinetics, and in the study of enzyme inhibition. It has also been used to study the structure and function of proteins, and to study the interactions between proteins and other molecules.
Mechanism of Action
5-A2M is believed to act as an inhibitor of enzymes in the body. It is thought to bind to the active site of the enzyme, preventing it from catalyzing the desired reaction. This inhibition of enzyme activity can be used to study the structure and function of proteins, as well as to study the interactions between proteins and other molecules.
Biochemical and Physiological Effects
5-A2M has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, as well as to interfere with the metabolism of drugs and other compounds. It has also been shown to affect the transport of ions across cell membranes, and to interfere with the synthesis of proteins.
Advantages and Limitations for Lab Experiments
The use of 5-A2M in laboratory experiments has a number of advantages, including its low cost, its availability, and its ease of use. However, there are also a number of limitations to consider, such as its potential toxicity and its potential to interfere with the metabolism of drugs and other compounds.
Future Directions
The use of 5-A2M in scientific research is still in its infancy, and there are many potential future directions for research. These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug synthesis. Additionally, further research into its potential toxicity and its potential to interfere with the metabolism of drugs and other compounds is needed. Finally, further studies into its potential use in the study of enzyme kinetics and enzyme inhibition are also needed.
Synthesis Methods
The synthesis of 5-A2M can be achieved through a variety of methods, including the reductive amination of 2-methylaniline with sodium azide. This method involves the reaction of 2-methylaniline with sodium azide in the presence of a reducing agent such as sodium borohydride. The reaction is carried out in aqueous solution and can be monitored by thin-layer chromatography (TLC).
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-azido-2-methylaniline can be achieved through a diazotization reaction followed by an azidation reaction.", "Starting Materials": [ "2-methylaniline", "sodium nitrite", "sodium azide", "hydrochloric acid", "sodium hydroxide", "ice" ], "Reaction": [ "Dissolve 2-methylaniline in hydrochloric acid and cool the solution on ice.", "Slowly add sodium nitrite to the solution while stirring until the diazonium salt is formed.", "Add sodium azide to the diazonium salt solution and stir for several hours at room temperature.", "Add sodium hydroxide to the reaction mixture to adjust the pH to basic.", "Extract the product with a suitable organic solvent and purify by recrystallization." ] } | |
CAS RN |
14860-67-4 |
Product Name |
5-azido-2-methylaniline |
Molecular Formula |
C7H8N4 |
Molecular Weight |
148.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
